Cas no 1808068-48-5 (rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine)

• Product Name: rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine
• CAS No: 1808068-48-5
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5876879
• PubChem ID: 94586704
• Update Time: 2025-06-11

rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1808068-48-5
• rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine
• EN300-1168287

• Inchi： 1S/C11H13F2NO/c12-7-4-8(13)6-9(5-7)15-11-3-1-2-10(11)14/h4-6,10-11H,1-3,14H2/t10-,11+/m1/s1
• InChI Key： YNTCCJKZJKQWFA-MNOVXSKESA-N
• SMILES： FC1C=C(C=C(C=1)O[C@H]1CCC[C@H]1N)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine

rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine (CAS No. 1808068-48-5): An Overview of a Promising Compound in Medicinal Chemistry

rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine (CAS No. 1808068-48-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopentylamines and is characterized by the presence of a 3,5-difluorophenoxy substituent. The racemic nature of this compound, denoted by the prefix rac-, indicates that it is a mixture of two enantiomers, (1R,2S) and (1S,2R).

The chemical structure of rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine is particularly interesting due to the combination of the cyclopentane ring and the difluorophenoxy group. The cyclopentane ring provides a rigid framework that can influence the conformational flexibility and stability of the molecule. The difluorophenoxy substituent, on the other hand, introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets.

Recent studies have highlighted the potential of rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity as a modulator of certain neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. This activity suggests that it may have potential as an antidepressant or anxiolytic agent.

In addition to its potential in neurological disorders, rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that it may be useful in the management of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine has also been studied extensively. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in animal models supports its potential for further clinical development.

The chiral nature of rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine raises important considerations for drug development. Enantiomeric purity can significantly impact the pharmacological activity and safety profile of a compound. Therefore, efforts are underway to develop efficient methods for synthesizing enantiomerically pure forms of this compound. Recent advancements in asymmetric synthesis techniques have shown promise in achieving this goal.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine in various therapeutic indications. Early-phase trials have reported promising results, with patients showing improvements in symptoms associated with depression and anxiety disorders. These findings have generated considerable interest from both academic researchers and pharmaceutical companies.

In conclusion, rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-amine (CAS No. 1808068-48-5) is a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.